Cas no 898759-39-2 (2-[(3,4-dimethylphenyl)methyl]-1,3-dioxolane)

• Product Name: 2-[(3,4-dimethylphenyl)methyl]-1,3-dioxolane
• CAS No: 898759-39-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD04117666
• CID: 1946528
• PubChem ID: 24727774
• Update Time: 2025-04-21

2-[(3,4-dimethylphenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dimethylphenyl)methyl]-1,3-dioxolane
• LogP
• 3,4-Dimethyl-1-(1,3-dioxolan-2-ylmethyl)benzene
• MFCD04117666
• DTXSID20645876
• AKOS006295167
• 898759-39-2

• MDL： MFCD04117666
• Inchi： 1S/C12H16O2/c1-9-3-4-11(7-10(9)2)8-12-13-5-6-14-12/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： BFKURJQERUBPLF-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 287.6°C at 760 mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.527